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Compound of Interest

Compound Name: Cy55 alkyne

Cat. No.: B13708825

Get Quote

Executive Safety Summary
Status:Cautionary / Low-Moderate Hazard Immediate Action: Handle in a designated chemical

fume hood. Protect from light and moisture.[1][2][3][4] Clarification: "Cy55" is non-standard

nomenclature. This guide addresses Cy5.5 Alkyne (Cyanine 5.5 Alkyne), a near-infrared

fluorophore widely used in copper-catalyzed Click Chemistry (CuAAC).[5][6]

Parameter Specification

Physical State Dark blue/green solid powder

Primary Route of Entry Inhalation of dust, Dermal absorption

Critical Sensitivity
Photobleaching (Light sensitive), Hydrolysis

(Moisture sensitive)

Storage -20°C, Desiccated, Dark

Risk Assessment & PPE Matrix
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While Cy5.5 Alkyne is often classified as "non-hazardous" under GHS in small quantities, its

status as a bioactive functional probe requires strict "Universal Precautions." The alkyne moiety

is chemically reactive, and the cyanine chromophore can be an irritant.

Personal Protective Equipment (PPE) Requirements
Component Standard Rationale

Hand Protection
Nitrile Gloves (Min thickness:

0.11 mm)

Latex is insufficient for

DMSO/DMF (common solvents

for this dye).[5] Double-gloving

is recommended during

reconstitution to prevent skin

staining and absorption.[5]

Eye Protection
Chemical Splash Goggles

(ANSI Z87.[5]1)

Fine powders can aerosolize

during weighing.[5] Standard

safety glasses offer insufficient

seal against airborne

particulates.

Respiratory
N95 / P2 Mask (if outside

hood)

If weighing >10 mg outside a

fume hood, respiratory

protection is mandatory to

prevent inhalation of dye

particulates.

Body Defense Lab Coat (Cotton/Poly blend)

Must be buttoned to the neck.

Cyanine dyes stain clothing

and skin aggressively.

Operational Handling Protocol
This workflow is designed to maintain compound integrity (preventing

hydrolysis/photobleaching) while ensuring operator safety.[5]

Phase A: Receipt & Storage
Arrival: Vial often arrives at ambient temperature. Do not open immediately.
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Equilibration: Allow the vial to warm to room temperature (approx. 30 mins) inside a

desiccator before opening.

Mechanism:[3][5] Opening a cold vial in humid air causes condensation, leading to

hydrolysis of the dye and inaccurate weighing.

Long-Term Storage: Store at -20°C, protected from light (wrap vial in aluminum foil if not

amber).

Phase B: Reconstitution (Solubilization)
Solvent Choice: Anhydrous DMSO (Dimethyl sulfoxide) or DMF (Dimethylformamide).[5]

Concentration: Typical stock concentration is 1–10 mM.[4]

Protocol:

Work in a fume hood (DMSO penetrates skin and carries the dye with it).

Add solvent slowly down the side of the vial.

Vortex gently for 30 seconds; ensure no powder remains in the cap.

Critical Step: Aliquot immediately into single-use light-protective tubes (e.g., amber

Eppendorf tubes) to avoid freeze-thaw cycles.

Phase C: Click Chemistry Reaction (CuAAC)
Reactivity: The alkyne group reacts with azides via copper catalysis.[4][6][7][8][9]

Safety Note: If using Copper(I) catalysts, treat the reaction mixture as toxic waste (heavy

metal hazard).[5]

Incompatibility: Avoid strong oxidizing agents (bleaches fluorophore) and strong acids.[5]

Emergency Response & Disposal
Accidental Release Measures
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Solid Spill: Do not sweep (creates dust).[5] Cover with wet paper towels (using water or

ethanol) to dampen, then wipe up.[5] Place in hazardous waste.

Liquid Spill (DMSO/DMF): Absorb with inert material (vermiculite or chemical pads).[5] Clean

surface with 70% ethanol to remove dye stains.

Exposure First Aid
Skin Contact: Wash immediately with soap and water for 15 minutes. Note: Cyanine dyes

leave a visible blue stain; this aids in identifying the exposure area but can be persistent.

Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses if present.

Waste Disposal
Stream: Chemical Incineration.

Labeling: "Non-halogenated organic solvent waste" (if in DMSO) or "Solid chemical waste" (if

powder).[5]

Note: Do not dispose of down the drain. Copper catalysts must go to Heavy Metal Waste.

Visual Workflow: Safety & Handling Logic
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Figure 1: Decision tree for the safe retrieval, solubilization, and disposal of Cyanine 5.5 Alkyne

reagents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b13708825?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13708825?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

